Cas no 2228947-40-6 (1-1-(6-methoxypyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(6-methoxypyridin-2-yl)cyclopropylethan-1-one
• CAS No: 2228947-40-6
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 6024099
• PubChem ID: 165839148
• Update Time: 2025-11-07

1-1-(6-methoxypyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(6-methoxypyridin-2-yl)cyclopropylethan-1-one
• EN300-1811215
• 2228947-40-6
• 1-[1-(6-methoxypyridin-2-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H13NO2/c1-8(13)11(6-7-11)9-4-3-5-10(12-9)14-2/h3-5H,6-7H2,1-2H3
• InChI Key： DNKZVDKMFNNNBP-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=C(N=2)OC)CC1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-1-(6-methoxypyridin-2-yl)cyclopropylethan-1-one

Comprehensive Overview of 1-(6-Methoxypyridin-2-yl)cyclopropylethan-1-one (CAS No. 2228947-40-6)

1-(6-Methoxypyridin-2-yl)cyclopropylethan-1-one (CAS No. 2228947-40-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a methoxypyridine moiety with a cyclopropyl ketone scaffold, offering versatile reactivity for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the rising demand for heterocyclic compounds in medicinal chemistry.

Recent trends in AI-driven drug design have highlighted the importance of structurally diverse compounds like 1-(6-Methoxypyridin-2-yl)cyclopropylethan-1-one. Computational studies suggest its molecular docking potential with various biological targets, aligning with the growing focus on fragment-based drug discovery. The compound’s logP and hydrogen bond acceptor/donor properties make it a candidate for optimizing bioavailability in lead compound development.

In agrochemical applications, the 6-methoxypyridine unit of this compound has drawn parallels with commercially successful crop protection agents. Its structural similarity to known pesticide intermediates has spurred investigations into its utility for sustainable agriculture solutions, a hot topic in green chemistry circles. The cyclopropyl group may contribute to metabolic stability, addressing industry concerns about environmental persistence.

Synthetic methodologies for CAS 2228947-40-6 often involve cross-coupling reactions or cyclopropanation techniques, reflecting advancements in catalysis research. Recent patents have explored its derivatization through C-H activation, a technique frequently searched in organic synthesis databases. The compound’s crystallographic data and spectroscopic properties (reported in several ACS publications) provide valuable references for quality control in industrial production.

From a commercial perspective, 1-(6-Methoxypyridin-2-yl)cyclopropylethan-1-one has seen growing demand from contract research organizations (CROs) specializing in small molecule therapeutics. Its appearance in Scifinder search analytics correlates with increased interest in kinase inhibitor scaffolds, suggesting potential applications in oncology research. The compound’s structure-activity relationship (SAR) studies remain an active area of investigation.

Environmental and safety assessments indicate that 2228947-40-6 complies with REACH regulations, an important consideration for EU-based researchers. Its biodegradation profile has been evaluated using OECD test guidelines, addressing concerns raised in ESG-focused investment circles. These characteristics position it favorably compared to traditional aryl ketone derivatives with higher ecological footprints.

Analytical challenges surrounding this compound often involve HPLC method development, particularly for separating regioisomeric impurities. Recent QbD (Quality by Design) approaches have optimized chromatographic conditions for its analysis, as documented in JP Pharmacopoeia discussions. The compound’s polymorphism behavior has also been studied using DSC and XRPD techniques.

Future research directions may explore its utility in proteolysis targeting chimera (PROTAC) designs or covalent inhibitor platforms, two rapidly growing areas in drug discovery. The compound’s structural rigidity offers advantages for conformational control in these applications. Additionally, its potential in material science as a precursor for organic semiconductors warrants further investigation.